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Compound of Interest

Compound Name: Dymanthine

Cat. No.: B1671003

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dymanthine, also known as N,N-Dimethyloctadecylamine, is an anthelmintic agent. It is
available as a free base (CAS 124-28-7) and as a hydrochloride salt (CAS 1613-17-8). These
application notes provide detailed protocols for the preparation and storage of dymanthine
stock solutions and outline a general experimental workflow for its use in research settings.

Chemical and Physical Properties

A summary of the key chemical and physical properties of both dymanthine free base and its
hydrochloride salt is presented in Table 1. This information is crucial for accurate stock solution
preparation and experimental design.

Table 1: Chemical and Physical Properties of Dymanthine
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Property Dymanthine (Free Base) Dymanthine Hydrochloride
CAS Number 124-28-7[1] 1613-17-8
Molecular Formula C20Ha3N[1] C20H44CIN
Molecular Weight 297.57 g/mol [1] 334.02 g/mol
Appearance Solid powder[1] White t'o almost white
crystalline powder
Solubility Soluble in DMSO[1] Soluble in water
Dry, dark, 0-4°C (short-term), Room temperature, dry

Storage (Solid
ge ( ) -20°C (long-term)[1] conditions

Preparation of Dymanthine Stock Solutions

The choice of solvent for preparing dymanthine stock solutions depends on the form of the
compound being used. Dymanthine free base is soluble in dimethyl sulfoxide (DMSO), while
dymanthine hydrochloride is soluble in water. It is recommended to prepare a concentrated
primary stock solution, which can then be diluted to the desired working concentration for
experiments.

Materials

» Dymanthine (free base or hydrochloride salt)
¢ Dimethyl sulfoxide (DMSOQO), anhydrous

» Sterile, deionized or distilled water

 Sterile conical tubes (15 mL or 50 mL)

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips
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Protocol for 10 mM Dymanthine (Free Base) Stock
Solution in DMSO

¢ Weighing: Accurately weigh out 2.98 mg of dymanthine free base powder (MW: 297.57
g/mol ) using a calibrated analytical balance.

¢ Dissolving: Transfer the weighed powder to a sterile 15 mL conical tube. Add 1 mL of
anhydrous DMSO to the tube.

¢ Mixing: Vortex the solution thoroughly until the dymanthine is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particles.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 50 uL or
100 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-term storage
(months) or at 4°C for short-term storage (days to weeks).[1]

Protocol for 10 mM Dymanthine Hydrochloride Stock
Solution in Water

* Weighing: Accurately weigh out 3.34 mg of dymanthine hydrochloride powder (MW: 334.02
g/mol ) using a calibrated analytical balance.

o Dissolving: Transfer the weighed powder to a sterile 15 mL conical tube. Add 1 mL of sterile,
deionized water to the tube.

e Mixing: Vortex the solution thoroughly until the dymanthine hydrochloride is completely
dissolved.

o Sterilization (Optional): If required for the specific application, filter-sterilize the stock solution
using a 0.22 um syringe filter into a sterile container.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes and store at
-20°C or 4°C as described for the free base.

Table 2: Preparation of Dymanthine Stock Solutions
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Molecular Weight ( Mass for 1 mL of 10
Compound Solvent

g/mol) mM Stock
Dymanthine (Free

297.57[1] DMSO 2.98 mg
Base)
Dymanthine

) 334.02 Water 3.34 mg

Hydrochloride

Storage and Stability of Stock Solutions

Proper storage of dymanthine stock solutions is essential to maintain their stability and activity.

Table 3: Recommended Storage Conditions for Dymanthine Stock Solutions

Storage Temperature Short-term (days to weeks) Long-term (months)
4°C Recommended Not Recommended
-20°C Suitable Recommended[1]

Recommended for up to 6

-80°C Suitable
months[2]

Note: Avoid repeated freeze-thaw cycles, as this can degrade the compound. It is best practice
to prepare single-use aliquots. Protect solutions from light.

Experimental Workflow: In Vitro Anthelmintic
Activity Assay

This protocol outlines a general workflow for assessing the in vitro anthelmintic activity of
dymanthine against a model nematode, such as Caenorhabditis elegans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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